Cas no 83784-02-5 (5,5'-azodibarbituric acid, barium sodium salt)

83784-02-5 structure
Product name:5,5'-azodibarbituric acid, barium sodium salt
CAS No:83784-02-5
MF:C8H6BaN6NaO6
MW:442.486607074738
CID:734025
5,5'-azodibarbituric acid, barium sodium salt Chemical and Physical Properties
Names and Identifiers
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- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-azobis-, barium sodium salt (9CI)
- 5,5'-Azodibarbituric acid, barium sodium salt
- CID 91844489
- Einecs 280-836-2
- 5,5'-azodibarbituric acid, barium sodium salt
-
- Inchi: 1S/C8H6N6O6.Ba.Na/c15-3-1(4(16)10-7(19)9-3)13-14-2-5(17)11-8(20)12-6(2)18;;/h1-2H,(H2,9,10,15,16,19)(H2,11,12,17,18,20);;/q;+2;+1/b14-13+;;
- InChI Key: RSEHBIGPVZECEE-QDBORUFSSA-N
- SMILES: [Ba+2].[Na+].O=C1C(C(NC(N1)=O)=O)/N=N/C1C(NC(NC1=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 492
- Topological Polar Surface Area: 175
5,5'-azodibarbituric acid, barium sodium salt Related Literature
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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